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Compound of Interest

Compound Name: Ethyl glycolate

Cat. No.: B046733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl glycolate (ethyl 2-hydroxyacetate), a simple α-hydroxy ester, is a versatile building block

in organic synthesis, finding significant application in the pharmaceutical and agrochemical

industries.[1][2] Its bifunctional nature, possessing both a hydroxyl and an ester group, allows

for a variety of chemical transformations, making it a valuable intermediate in the synthesis of

more complex molecules.[2] This guide provides a comprehensive overview of the fundamental

chemical and physical properties of ethyl glycolate, detailed experimental protocols for its

synthesis, and key safety information.

Chemical and Physical Properties
Ethyl glycolate is a clear, colorless liquid with a characteristic sweet, ethereal odor.[3] It is

highly soluble in water and polar organic solvents.[3] A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Ethyl Glycolate
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Property Value Reference(s)

Molecular Formula C4H8O3 [2]

Molecular Weight 104.10 g/mol [2]

CAS Number 623-50-7 [4]

Appearance Clear, colorless liquid [5][6]

Odor Sweet, ethereal [3]

Boiling Point 158-159 °C [5]

Density 1.1 g/mL at 25 °C

Flash Point 62 °C (143.6 °F) [5][7]

Solubility

Very soluble in water, alcohols,

acetone, acetates. Slightly

soluble in ethyl ether.

Sparingly soluble in

hydrocarbon solvents.

[3]

Refractive Index (n20/D) 1.419

Spectroscopic Data
The structural elucidation of ethyl glycolate is supported by various spectroscopic techniques.

Key data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS),

and Infrared (IR) Spectroscopy are summarized below.

Table 2: Spectroscopic Data for Ethyl Glycolate
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Technique Data

¹H NMR
δ (ppm): 1.29 (t, 3H, CH₃), 3.1 (br s, 1H, OH),

4.16 (s, 2H, OCH₂), 4.24 (q, 2H, COOCH₂)

¹³C NMR
δ (ppm): 14.1 (CH₃), 60.8 (OCH₂), 61.5

(COOCH₂), 172.5 (C=O)

Mass Spec. (EI)
Key m/z values: 104 (M+), 75, 59, 45, 31 (base

peak), 29.[4]

Infrared (IR)

Key absorption peaks (cm⁻¹): 3450 (br, O-H

stretch), 2980 (C-H stretch), 1740 (s, C=O ester

stretch), 1210, 1090 (C-O stretch).[8][9]

Synthesis and Reactions
Synthesis of Ethyl Glycolate via Fischer Esterification
A common and straightforward method for the synthesis of ethyl glycolate is the Fischer

esterification of glycolic acid with ethanol, using an acid catalyst.[3]
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Esterification
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(CH₃CH₂OH)
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(e.g., H₂SO₄)
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Ethyl Glycolate
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(H₂O)
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Caption: Fischer Esterification of Glycolic Acid.
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Experimental Protocol: Fischer Esterification of Glycolic
Acid
Materials:

Glycolic acid

Anhydrous ethanol

Concentrated sulfuric acid (H₂SO₄)

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Brine (saturated NaCl aqueous solution)

Anhydrous sodium sulfate (Na₂SO₄)

Ethyl acetate

Distilled water

Procedure:

To a solution of glycolic acid in an excess of anhydrous ethanol, cautiously add a catalytic

amount of concentrated sulfuric acid.

Heat the mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by

thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and remove the excess

ethanol under reduced pressure using a rotary evaporator.

To the residue, add a mixture of water and ethyl acetate.

Separate the organic layer and wash it sequentially with a saturated aqueous solution of

sodium bicarbonate and then with brine.

Dry the organic phase over anhydrous sodium sulfate and filter.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the solvent (ethyl acetate) using a rotary evaporator to yield the crude ethyl
glycolate.

Purify the crude product by vacuum distillation to obtain pure ethyl glycolate.

Key Reactions of Ethyl Glycolate
Ethyl glycolate can undergo a variety of reactions, including hydrolysis, transesterification,

and oxidation, making it a versatile intermediate.[3]
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Caption: Common Reactions of Ethyl Glycolate.

Safety and Handling
Ethyl glycolate is considered an irritant and requires careful handling to avoid exposure.[5][6]

Key safety information is summarized in Table 3.
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Table 3: Safety and Toxicology Data for Ethyl Glycolate

Hazard Category Information Reference(s)

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[4][7]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1][7]

Personal Protective Equipment

(PPE)

Safety glasses, chemical-

resistant gloves, and a lab coat

are recommended. Work in a

well-ventilated area or under a

chemical fume hood.

[5]

Storage

Keep in a tightly closed

container in a cool, dry, and

well-ventilated place. Keep

away from heat, sparks, and

flame.

[5]

Incompatibilities
Strong oxidizing agents, strong

bases.
[5]

Logical Relationships of Properties
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The fundamental properties of ethyl glycolate are interconnected and dictate its applications

and handling requirements.

Interrelation of Ethyl Glycolate Properties
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Caption: Property Relationships of Ethyl Glycolate.

Conclusion
Ethyl glycolate is a valuable chemical intermediate with a well-defined set of physical,

chemical, and spectroscopic properties. Its synthesis via Fischer esterification is a robust and

scalable method. A thorough understanding of its reactivity and safety profile is crucial for its

effective and safe utilization in research and development, particularly within the

pharmaceutical and agrochemical sectors. The data and protocols presented in this guide

serve as a comprehensive resource for professionals working with this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b046733?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

